2-(2-furyl)-N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-2-oxoacetamide

• IUPAC Name: 2-(furan-2-yl)-N-[1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethyl]-2-oxoacetamide
• InChI: InChI=1S/C22H19N3O3/c1-14(24-22(27)21(26)20-11-6-12-28-20)18-13-23-25(15(18)2)19-10-5-8-16-7-3-4-9-17(16)19/h3-14H,1-2H3,(H,24,27)
• InChI Key: OCNSDDCMDPJKRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NC(=O)C(=O)C4=CC=CO4
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

Synthesis involves complex chemical reactions to form the desired compound. For example, the synthesis of similar compounds involves multi-step reactions, starting from basic building blocks like cinnamaldehyde, malononitrile, and naphthalene-1,6-diol through Knoevenagel condensation, cyclization, and reduction processes (Liu et al., 2018). These methodologies highlight the complex pathways and conditions required to synthesize specific organic molecules.

Molecular Structure Analysis

The molecular structure is determined using techniques like X-ray crystallography, which reveals the arrangement of atoms within a compound and their spatial relationships. For instance, the crystal structure of ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate was elucidated, showing distinct molecular interactions and conformations (Liu et al., 2018).

Chemical Reactions and Properties

The chemical behavior of a compound under various conditions is essential for understanding its reactivity and potential applications. For example, the synthesis of derivatives from a basic structure demonstrates the compound's reactivity with different chemical groups, leading to a diverse range of products with varied biological activities (Altalbawy, 2013).

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystalline structure, are crucial for the practical application and handling of a compound. These properties can be influenced by the molecule's structure and the presence of specific functional groups.

Chemical Properties Analysis

Chemical properties include reactivity with other substances, stability under different conditions, and potential as a precursor for further chemical reactions. For compounds similar to the one , studies have explored their antimicrobial and antitumor potentials, demonstrating the impact of molecular structure on biological activity (Altalbawy, 2013; Liu et al., 2018).